1-cyclobutyl-2,2-difluoroethan-1-one
Description
“1-cyclobutyl-2,2-difluoroethan-1-one” is a chemical compound that contains a cyclobutyl group and two fluorine atoms attached to an ethanone group . The compound is related to “(1R)-1-cyclobutyl-2,2-difluoroethan-1-amine hydrochloride”, which has a similar structure but includes an amine group and a hydrochloride salt .
Molecular Structure Analysis
The molecular structure of “this compound” can be inferred from its name and related compounds. It contains a cyclobutyl group (a ring of four carbon atoms), attached to an ethanone group (a carbon double-bonded to an oxygen and single-bonded to another carbon). Two of the hydrogen atoms on the ethanone group are replaced by fluorine atoms .Mechanism of Action
The mechanism of action of “1-cyclobutyl-2,2-difluoroethan-1-one” would depend on its use. As a chemical compound, its behavior would be determined by the properties of its constituent atoms and the bonds between them. For example, the presence of the difluoroethanone group could make it a participant in reactions involving nucleophilic attack on the carbonyl carbon .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-cyclobutyl-2,2-difluoroethan-1-one can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Cyclobutane", "Bromine", "Sodium hydride", "2,2-difluoroethanol", "Sodium hydroxide", "Sulfuric acid", "Acetone" ], "Reaction": [ "Step 1: Bromination of cyclobutane using bromine in the presence of sulfuric acid to yield 1,2-dibromocyclobutane.", "Step 2: Treatment of 1,2-dibromocyclobutane with sodium hydride in acetone to form cyclobutene.", "Step 3: Addition of 2,2-difluoroethanol to cyclobutene in the presence of sulfuric acid to produce 1-cyclobuten-2-ol-2,2-difluoroethane.", "Step 4: Dehydration of 1-cyclobuten-2-ol-2,2-difluoroethane using sodium hydroxide to obtain 1-cyclobutyl-2,2-difluoroethene.", "Step 5: Oxidation of 1-cyclobutyl-2,2-difluoroethene with potassium permanganate to form 1-cyclobutyl-2,2-difluoroethan-1-ol.", "Step 6: Conversion of 1-cyclobutyl-2,2-difluoroethan-1-ol to 1-cyclobutyl-2,2-difluoroethan-1-one using a dehydrating agent such as phosphorus pentoxide." ] } | |
CAS RN |
1597091-46-7 |
Molecular Formula |
C6H8F2O |
Molecular Weight |
134.1 |
Purity |
95 |
Origin of Product |
United States |
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